Cas no 904368-84-9 (1-(9,9-Dioctyl-9H-fluoren-2-yl)isoquinoline)

• Product Name: 1-(9,9-Dioctyl-9H-fluoren-2-yl)isoquinoline
• CAS No: 904368-84-9
• MF: C₃₈H₄₇N
• MW: 517.786490678787
• CID: 2812218
• PubChem ID: 71423302
• Update Time: 2025-04-21

1-(9,9-Dioctyl-9H-fluoren-2-yl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(9,9-Dioctyl-9H-fluoren-2-yl)isoquinoline
• DTXSID00842184
• 904368-84-9

• Inchi： 1S/C38H47N/c1-3-5-7-9-11-17-26-38(27-18-12-10-8-6-4-2)35-22-16-15-21-33(35)34-24-23-31(29-36(34)38)37-32-20-14-13-19-30(32)25-28-39-37/h13-16,19-25,28-29H,3-12,17-18,26-27H2,1-2H3
• InChI Key： DUPOEZONYCHFBL-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C1C=CC2C3C=CC=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 517.370850503Da
• Monoisotopic Mass: 517.370850503Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 39
• Rotatable Bond Count: 15
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 12.9Ų